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Compound of Interest

Compound Name: Quercetin-d3

Cat. No.: B116626 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Quercetin-d3, a deuterated form of the flavonoid Quercetin, requires

careful management at the end of its lifecycle. This guide provides essential, step-by-step

instructions for its safe disposal, in line with established safety protocols.

Regulatory Framework and Hazard Classification
Quercetin-d3, like its non-deuterated counterpart Quercetin dihydrate, is classified as a

hazardous substance for transport and disposal. It is crucial to manage this compound as a

hazardous waste, adhering to all local, state, and federal regulations.[1][2][3] The primary

method of disposal involves engaging a licensed hazardous material disposal company.[4]

Key transportation and hazard data for the related compound, Quercetin dihydrate, are

summarized below. This information is critical for waste manifesting and transportation.
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Data Point Value Reference

UN Number 2811 [1][5]

Proper Shipping Name Toxic solid, organic, n.o.s. [1][3][5]

Technical Name (Quercetin dihydrate) [5][6]

Transport Hazard Class 6.1 (Toxic substances) [1][2][5]

Packing Group
III (Substance presenting low

danger)
[1][5][6]

Toxicity (Mouse, IV) LD50: 18 mg/kg [2]

Limited Quantity (LQ) 10 kg [3]

Step-by-Step Disposal Protocol for Quercetin-d3
The recommended disposal procedure does not involve on-site chemical neutralization but

rather professional removal and destruction. The following steps outline the standard

operational plan for disposing of Quercetin-d3 waste.

Pre-Disposal Handling and Segregation
Personal Protective Equipment (PPE): Before handling Quercetin-d3 waste, ensure

appropriate PPE is worn, including gloves, safety glasses, and a lab coat.[5] If there is a risk

of dust generation, a dust respirator should be used.[2]

Waste Segregation: Do not mix Quercetin-d3 waste with other chemical waste streams

unless explicitly permitted by your institution's waste management guidelines. It should be

collected separately as a toxic solid organic waste.

Original Containers: Whenever possible, leave the chemical waste in its original container.

This ensures it is clearly labeled and all original hazard information is present.

Container Management and Labeling
Container Integrity: Ensure the waste container is in good condition, securely sealed, and

free from external contamination. Keep containers tightly closed in a dry, cool, and well-
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ventilated storage area.[4][5]

Labeling: The container must be clearly labeled as hazardous waste. The label should

include:

The words "Hazardous Waste"

The chemical name: "Quercetin-d3" or "Toxic Solid, Organic, N.O.S. (Quercetin-d3)"

Associated hazards (e.g., "Toxic")

Accumulation start date

Spill Management
In the event of a spill, follow these procedures:

Minor Spills:

Avoid generating dust.[2][5] Moisten the spilled material with water if appropriate to

prevent it from becoming airborne.[2]

Carefully sweep or vacuum up the material using a HEPA-filtered vacuum.[2]

Place the collected material into a suitable, labeled container for hazardous waste

disposal.[3][5]

Major Spills:

Evacuate the area and restrict access.

Alert your institution's emergency response team or safety officer.

Ensure adequate ventilation.[5]

Storage and Collection
Designated Storage Area: Store the sealed and labeled waste container in a designated

hazardous waste accumulation area. This area should be secure and accessible only to
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authorized personnel.

Professional Disposal: Arrange for collection by a licensed hazardous waste disposal

company.[4] Provide them with the Safety Data Sheet (SDS) and a complete inventory of the

waste. The most common disposal method is incineration in a specialized plant equipped

with afterburners and scrubbers to manage emissions.[1][4]

Environmental Precautions
Under no circumstances should Quercetin-d3 or its containers be disposed of in the regular

trash or poured down the drain.[1][2][5] It is not readily mobile in the environment due to low

water solubility, but direct release into waterways or soil must be prevented.[5][6]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Quercetin-d3.
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Phase 1: Preparation & Collection

Phase 2: Labeling & Storage

Phase 3: Final Disposal

Contingency: Spill Response

Identify Quercetin-d3 Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in Original
or Approved Container

Securely Seal Container

Label as 'Hazardous Waste'
(Name, Hazards, Date)

Proceed to Labeling

Store in Designated
Waste Accumulation Area

Maintain Waste Log

Contact Licensed Waste
Disposal Company

Ready for Disposal

Provide SDS and
Waste Inventory

Schedule Waste Pickup

Waste transported for
incineration at approved facility

Spill Occurs?

Clean up using
approved procedure

Yes

Collect as Waste

Click to download full resolution via product page

Caption: Workflow for the safe collection, storage, and disposal of Quercetin-d3 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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